Cas no 2270912-31-5 (3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride)

• Product Name: 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride
• CAS No: 2270912-31-5
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• MDL: MFCD31583382
• CID: 4780523
• Update Time: 2025-06-20

3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride
• 3-Fluoro-4-(1,2,3,6-tetrahydro-pyridin-4-yl)-phenol hydrochloride
• 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)phenol hydrochloride

• MDL： MFCD31583382
• Inchi： 1S/C11H12FNO.ClH/c12-11-7-9(14)1-2-10(11)8-3-5-13-6-4-8;/h1-3,7,13-14H,4-6H2;1H
• InChI Key： YQPYUQZTNNZTOV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C1=CCNCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 32.299

Additional information on 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride

Introduction to 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride (CAS No. 2270912-31-5) in Modern Chemical and Pharmaceutical Research

The compound 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride, identified by the CAS number 2270912-31-5, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro substituent and a tetrahydropyridine ring in its molecular framework imparts distinct physicochemical properties that make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can modulate their metabolic stability, binding affinity, and pharmacokinetic profiles. In the case of 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride, the fluoro group at the 3-position of the phenol ring enhances its lipophilicity while maintaining good solubility, which is crucial for oral bioavailability. This balance is particularly valuable in designing small-molecule drugs that require efficient absorption and distribution throughout the body.

The tetrahydropyridine moiety in this compound contributes to its complex biological activity. Tetrahydropyridines are well-known for their role as pharmacophores in various therapeutic agents, including antihistamines and antipsychotics. The structural flexibility of the tetrahydropyridine ring allows for optimal interaction with biological targets, making it an attractive scaffold for designing novel bioactive molecules. The combination of these two structural elements—fluoro-substituted phenol and tetrahydropyridine—suggests that 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride may exhibit multiple modes of action, which could be particularly beneficial in treating complex diseases.

Current research in this field has demonstrated that compounds with similar structural motifs exhibit promising activities in preclinical models. For instance, derivatives of tetrahydropyridine have been investigated for their potential as kinase inhibitors and neurotransmitter modulators. The fluoro-substituted phenols have also shown promise as intermediates in the synthesis of anti-inflammatory and anticancer agents. The unique combination of these features in 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride positions it as a versatile tool for exploring new therapeutic strategies.

The synthesis of 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the scalability of production but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

In terms of pharmacological evaluation, preliminary studies on 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride have revealed intriguing biological activities. In vitro assays have indicated potential interactions with enzymes and receptors relevant to metabolic disorders and neurodegenerative diseases. The compound's ability to modulate these targets suggests its utility as a lead compound for further optimization into a drug candidate. Additionally, its stability under various storage conditions enhances its feasibility for clinical trials and commercialization.

The role of computational chemistry in understanding the behavior of 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride cannot be overstated. Molecular modeling techniques have been instrumental in predicting its binding affinity to biological targets and optimizing its pharmacokinetic properties. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with its intended targets at a molecular level. This information is critical for designing derivatives with enhanced efficacy and reduced side effects.

As the field of chemical biology continues to evolve, compounds like 3-Fluoro-4-(1,2,3,6-tetrahydropyridin-4-yl)-phenol hydrochloride are expected to play a pivotal role in addressing unmet medical needs. The integration of traditional synthetic organic chemistry with modern biotechnological approaches has opened new avenues for drug discovery. By harnessing the power of fluorinated heterocycles and carefully tuned molecular architectures, scientists are paving the way for next-generation therapeutics that offer improved patient outcomes.

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